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Compound of Interest

Compound Name:
Methyl 5-bromopyridine-2-

carboxylate

Cat. No.: B1661943 Get Quote

Essential Safety and Handling Guide for Methyl 5-
bromopyridine-2-carboxylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 5-bromopyridine-2-carboxylate in a laboratory setting.

The information is intended for researchers, scientists, and professionals in drug development.

Chemical Profile:

Property Value

IUPAC Name methyl 5-bromopyridine-2-carboxylate

CAS Number 29682-15-3[1]

Molecular Formula C7H6BrNO2[1]

Molecular Weight 216.03 g/mol

Appearance
White to pale cream or pale yellow crystals or

powder[1]

Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[2]
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Immediate Safety and Hazard Information
Methyl 5-bromopyridine-2-carboxylate is a compound that requires careful handling due to

its irritant properties. Direct contact can cause skin and serious eye irritation, and inhalation of

dust may lead to respiratory irritation.[2] Adherence to proper safety protocols is crucial to

minimize exposure and ensure a safe laboratory environment.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] If eye irritation persists, seek medical

advice/attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water.[2] If skin irritation occurs,

get medical advice/attention.[2] Contaminated clothing should be removed and washed

before reuse.[2]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[2][3] If you feel unwell, call a poison center or doctor.[2]

Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Seek medical attention if you

feel unwell.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling this compound. The following table

outlines the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64220&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Area
Personal Protective

Equipment
Purpose

Eyes/Face
Chemical splash goggles,

Face shield

Protects against splashes and

airborne particles.[4]

Hands
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Prevents skin contact and

absorption.[5]

Body
A fully buttoned, flame-

resistant lab coat

Protects skin from

contamination.[4]

Respiratory

Use within a certified chemical

fume hood. A respirator may

be required for large quantities

or inadequate ventilation.[4]

Prevents inhalation of harmful

dust or vapors.[4]

Feet
Closed-toe, chemical-resistant

shoes
Protects feet from spills.[4]

Operational Handling Plan
A systematic approach is crucial for safely working with Methyl 5-bromopyridine-2-
carboxylate.

1. Preparation and Weighing:

Always handle this compound in a certified chemical fume hood to minimize inhalation of

dust or vapors.[4]

Ensure proper ventilation in the work area.[4]

Eyewash stations and safety showers must be readily accessible.[4]

Before handling, ensure all necessary PPE is worn correctly.

Conduct all weighing and transfers of the solid material within a chemical fume hood to

prevent the dispersion of powder.[4]

2. Dissolving and Reactions:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methyl_2_4_nitrophenyl_pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When dissolving the compound, add it slowly to the solvent to avoid splashing.[4]

If the reaction is exothermic, have an ice bath ready to control the temperature.[4]

Keep containers tightly closed when not in use to prevent the release of vapors.[4]

3. Spill Management:

In case of a small spill, use an absorbent material like sand or vermiculite to contain the

powder.[4]

Carefully sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[4]

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of Methyl 5-bromopyridine-2-carboxylate and its waste is critical to prevent

environmental contamination and ensure safety.

Waste Classification: As a brominated organic compound, this chemical is classified as a

halogenated organic waste.[6]

Waste Segregation: It is crucial to segregate halogenated organic waste from non-

halogenated waste streams.[7][8] Do not mix with acids, bases, or other reactive chemicals.

[6]

Containerization: Collect all waste containing Methyl 5-bromopyridine-2-carboxylate,

including contaminated consumables (e.g., gloves, absorbent paper), in a designated, clearly

labeled hazardous waste container.[9] The container should be kept closed except when

adding waste.[9]

Disposal Procedure: Dispose of the hazardous waste through your institution's designated

hazardous waste management program, following all local, state, and federal regulations.[4]

Halogenated organic wastes are typically incinerated at a regulated hazardous waste facility.

[6]
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Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of Methyl 5-
bromopyridine-2-carboxylate in a laboratory setting.

Preparation
- Verify fume hood certification

- Assemble all necessary materials
- Don appropriate PPE

Weighing and Transfer
- Perform within the fume hood

- Use appropriate tools to handle solid
- Close container immediately after use

Reaction Setup
- Slowly add to solvent
- Monitor temperature

- Ensure proper ventilation

Post-Reaction Workup
- Quench reaction safely

- Handle all materials within fume hood

Waste Collection
- Segregate halogenated waste

- Use designated, labeled containers
- Keep containers closed

Decontamination
- Clean all glassware and surfaces

- Dispose of contaminated materials properly

Waste Disposal
- Follow institutional guidelines

- Arrange for pickup by EHS
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 5-bromopyridine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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